Cas no 1996484-65-1 (tert-butyl N-(2-cyclopropyl-3-oxobutan-2-yl)carbamate)

• Product Name: tert-butyl N-(2-cyclopropyl-3-oxobutan-2-yl)carbamate
• CAS No: 1996484-65-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6122067
• PubChem ID: 165954113
• Update Time: 2025-08-03

tert-butyl N-(2-cyclopropyl-3-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797307
• 1996484-65-1
• tert-butyl N-(2-cyclopropyl-3-oxobutan-2-yl)carbamate

• Inchi： 1S/C12H21NO3/c1-8(14)12(5,9-6-7-9)13-10(15)16-11(2,3)4/h9H,6-7H2,1-5H3,(H,13,15)
• InChI Key： DLYFCRJBTHOTFU-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)(C1CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(2-cyclopropyl-3-oxobutan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(2-cyclopropyl-3-oxobutan-2-yl)carbamate (CAS No. 1996484-65-1)

The compound tert-butyl N-(2-cyclopropyl-3-oxobutan-2-yl)carbamate (CAS No. 1996484-65-1) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl group and a tert-butyl moiety, makes it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its versatility in organic synthesis and its role in developing novel bioactive agents.

In recent years, the demand for high-purity intermediates like tert-butyl N-(2-cyclopropyl-3-oxobutan-2-yl)carbamate has surged, driven by advancements in drug discovery and precision agriculture. The compound's ketone functionality and carbamate group offer multiple sites for chemical modifications, enabling the creation of tailored molecules for specific applications. This aligns with the growing trend of custom synthesis in the chemical industry, where flexibility and scalability are paramount.

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